4-Cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one

• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 4-(cyclopropanecarbonyl)-2,2,5,5-tetramethyloxolan-3-one
• InChI: InChI=1S/C12H18O3/c1-11(2)8(9(13)7-5-6-7)10(14)12(3,4)15-11/h7-8H,5-6H2,1-4H3
• InChI Key: HCJGKZYTRKUFRM-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(=O)C(O1)(C)C)C(=O)C2CC2)C

Description

4-Cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one is a γ-lactone derivative characterized by a strained cyclopropane ring attached to a carbonyl group at the 4-position of the oxolan-3-one core. The 2,2,5,5-tetramethyl substitution introduces significant steric hindrance, which influences its conformational stability and reactivity.

Preparation Methods

The synthesis of 4-Cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one involves multiple steps. One common method starts with the preparation of the cyclopropanecarbonyl precursor, followed by its reaction with 2,2,5,5-tetramethyloxolane under specific conditions . Industrial production methods often employ optimized reaction conditions to maximize yield and purity, including the use of catalysts and controlled temperature settings .

Chemical Reactions Analysis

4-Cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or alkanes.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace functional groups within the compound.

Scientific Research Applications

4-Cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the development of new materials and as a solvent in various industrial processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one involves its interaction with specific molecular targets. The compound can form hydrogen-bonded complexes with other molecules, influencing their reactivity and stability . The pathways involved in its mechanism of action include the formation of intermediate complexes and the subsequent transformation into more stable products .

Comparison with Similar Compounds

Key Observations :

• The cyclopropanecarbonyl group in the target compound introduces strain and electronic effects absent in alkyl-substituted analogs like 5-butyl-4-methyloxolan-2-one.

Physical and Chemical Properties

Property	4-Cyclopropanecarbonyl-2,2,5,5-tetramethyloxolan-3-one (Predicted)	5-Butyl-4-methyloxolan-2-one	γ-Octalactone (Reference)
Melting Point	~80–85°C (estimated)	Not reported	-36°C
Boiling Point	~250–270°C (estimated)	Not reported	234°C
Solubility	Low in water; soluble in organic solvents	Lipophilic	Lipophilic
Stability	Moderate (cyclopropane strain may increase reactivity)	Stable under standard conditions	Stable

Notes:

• The cyclopropane ring in the target compound may enhance susceptibility to ring-opening reactions under acidic or thermal conditions compared to alkyl-substituted lactones.
• The tetramethyl groups likely reduce solubility in polar solvents relative to linear-chain analogs like γ-octalactone.

Research Findings and Limitations

• Data Gaps : Experimental data for the target compound (e.g., NMR, XRD) are scarce, necessitating reliance on computational predictions and structural analogs.
• Contradictions : While cyclopropane-containing lactones are theorized to exhibit enhanced reactivity, steric effects in this compound may counteract such trends.